Cas no 959490-93-8 (3-Phenyl-3,9-diazaspiro[5.5]undecane)

3-Phenyl-3,9-diazaspiro[5.5]undecane is a spirocyclic amine derivative with a rigid bicyclic structure, featuring a phenyl substituent at the 3-position. Its unique spiro scaffold enhances conformational stability, making it a valuable intermediate in medicinal chemistry and drug discovery. The compound's nitrogen-rich framework allows for versatile functionalization, facilitating its use in the synthesis of bioactive molecules, particularly in central nervous system (CNS) targeting agents. Its balanced lipophilicity and steric properties contribute to favorable pharmacokinetic profiles in lead optimization. The spirocyclic core also reduces metabolic susceptibility, improving compound stability. This structure is of interest in developing ligands for neurotransmitter receptors and enzyme inhibitors.

3-Phenyl-3,9-diazaspiro[5.5]undecane structure

959490-93-8 structure

Product Name:3-Phenyl-3,9-diazaspiro[5.5]undecane

CAS No:959490-93-8

MF:C₁₅H₂₂N₂

MW:230.348583698273

CID:1033972

PubChem ID:3232617

Update Time:2025-06-08

3-Phenyl-3,9-diazaspiro[5.5]undecane Chemical and Physical Properties

Names and Identifiers

- 3-Phenyl-3,9-diazaspiro[5.5]undecane
- DTXSID90390503
- CHEMBL1603322
- NCGC00010033
- 959490-93-8
- J-513042
- PCOP-12713
- DB-315567
- Inchi： 1S/C15H22N2/c1-2-4-14(5-3-1)17-12-8-15(9-13-17)6-10-16-11-7-15/h1-5,16H,6-13H2
- InChI Key： VNSLUHSUGLVNQB-UHFFFAOYSA-N
- SMILES： N1(C2C=CC=CC=2)CCC2(CCNCC2)CC1

Computed Properties

Exact Mass: 230.178298710g/mol
Monoisotopic Mass: 230.178298710g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 15.3Å²

3-Phenyl-3,9-diazaspiro[5.5]undecane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM139109-1g	3-phenyl-3,9-diazaspiro[5.5]undecane	959490-93-8	95%	1g	$729	2021-08-05
Chemenu	CM139109-1g	3-phenyl-3,9-diazaspiro[5.5]undecane	959490-93-8	95%	1g	$622	2024-07-18
Alichem	A019117083-1g	3-Phenyl-3,9-diazaspiro[5.5]undecane	959490-93-8	95%	1g	$671.96	2023-08-31
Crysdot LLC	CD11002674-1g	3-Phenyl-3,9-diazaspiro[5.5]undecane	959490-93-8	95+%	1g	$772	2024-07-19